Cas no 269726-50-3 (1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile)

• Product Name: 1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile
• CAS No: 269726-50-3
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• MDL: MFCD15529068
• CID: 835209
• PubChem ID: 9837069
• Update Time: 2025-04-19

1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 1-(1,1-dimethylethyl)-
• 1-(2-Methyl-2-propanyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1-(tert-Butyl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile,1-(1,1-dimethylethyl)-
• 1-tert-butyl-3-cyano-7-azaindole
• AKOS024072628
• CS-14114
• 269726-50-3
• SCHEMBL7844045
• CS-B0556
• C12094
• 1-TERT-BUTYLPYRROLO[2,3-B]PYRIDINE-3-CARBONITRILE
• 1-(1,1-Dimethylethyl)-1H-pyrrolo2,3-bpyridine-3-carbonitrile

• MDL： MFCD15529068
• Inchi： 1S/C12H13N3/c1-12(2,3)15-8-9(7-13)10-5-4-6-14-11(10)15/h4-6,8H,1-3H3
• InChI Key： XNYXASRSZHETNP-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C2=CC=CN=C12)C(C)(C)C

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines